2-[1-(phenethylamino)ethyl]-4(3H)-quinazolinone

• IUPAC Name: 2-[1-(2-phenylethylamino)ethyl]-3H-quinazolin-4-one
• InChI: InChI=1S/C18H19N3O/c1-13(19-12-11-14-7-3-2-4-8-14)17-20-16-10-6-5-9-15(16)18(22)21-17/h2-10,13,19H,11-12H2,1H3,(H,20,21,22)
• InChI Key: IORILOKNTLZJQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2C(=O)N1)NCCC3=CC=CC=C3
• Molecular Formula: C18H19N3O
• DSSTOX Substance ID: DTXSID601215430
• Molecular Weight: 293.4 g/mol
• CAS RN: 143993-21-9

Description

4(3H)-Quinazolinone derivatives are significant heterocyclic compounds due to their potential pharmaceutical and biological activities. They reveal various medicinal properties such as analgesic, anti-inflammatory, and anticancer activities, as well as antimicrobial activity.

Synthesis Analysis

The synthesis of quinazolinones can be classified into three categories based on the substitution patterns of the ring system: 2-Substituted-4(3H)-quinazolinones, 3-Substituted-4(3H)-quinazolinones, and 2,3-Disubstituted-4(3H)-quinazolinones. A common approach involves amidation of 2-aminobenzoic acid derivatives.

Chemical Reactions Analysis

Chemical reactions of 4(3H)-quinazolinone derivatives involve the reactivity of the 2-methyl group, reactivity of the 3-amino group, electrophilic substitution, oxidation, reduction, reaction of 4(3H)-quinazolinones with metal ions, Mannich reaction, cycloaddition reaction as well as other reagents.

Future Directions

The wide range of pharmacological activities of quinazolinones makes them a major source of attraction for future research. They are valuable intermediates in organic synthesis, and various procedures have been developed for preparing these important compounds.